2-Amino-5-(4-chloro-3-methoxycarbonylphenyl)nicotinic acid, 95%

• IUPAC Name: 2-amino-5-(4-chloro-3-methoxycarbonylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H11ClN2O4/c1-21-14(20)9-4-7(2-3-11(9)15)8-5-10(13(18)19)12(16)17-6-8/h2-6H,1H3,(H2,16,17)(H,18,19)
• InChI Key: KIHJBOAVHBIVHI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=CC(=C(N=C2)N)C(=O)O)Cl
• Molecular Formula: C14H11ClN2O4
• DSSTOX Substance ID: DTXSID30688350
• Molecular Weight: 306.70 g/mol
• CAS RN: 1261921-19-0

Description

2-Amino-5-(4-chloro-3-methoxycarbonylphenyl)nicotinic acid, also known as 2A5CPM, is an organic compound used in a variety of scientific research applications. It is a white crystalline powder, with a purity of 95%, and is soluble in water and organic solvents. 2A5CPM is a versatile compound, with a variety of uses in biochemical and physiological research, as well as in laboratory experiments.

Scientific Research Applications

2-Amino-5-(4-chloro-3-methoxycarbonylphenyl)nicotinic acid, 95% has a variety of uses in scientific research. It has been used in the study of the biochemical and physiological effects of drugs, as well as in the study of the mechanism of action of drugs. It has also been used in the study of enzyme inhibition, and in the study of the pharmacokinetics of drugs.

Mechanism of Action

2-Amino-5-(4-chloro-3-methoxycarbonylphenyl)nicotinic acid, 95% is an inhibitor of the enzyme acetylcholinesterase (AChE). This enzyme is involved in the breakdown of the neurotransmitter acetylcholine. By inhibiting the activity of AChE, 2-Amino-5-(4-chloro-3-methoxycarbonylphenyl)nicotinic acid, 95% increases the amount of acetylcholine available in the body, leading to increased nerve transmission.
Biochemical and Physiological Effects
2-Amino-5-(4-chloro-3-methoxycarbonylphenyl)nicotinic acid, 95% has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to increase cognitive performance, improve memory, and reduce anxiety. It has also been shown to reduce inflammation, improve blood sugar levels, and increase energy levels.

Advantages and Limitations for Lab Experiments

2-Amino-5-(4-chloro-3-methoxycarbonylphenyl)nicotinic acid, 95% is a versatile compound that has many advantages for use in laboratory experiments. It is easily synthesized, and is soluble in both water and organic solvents. It is also stable over a wide range of pH and temperature. However, it is important to note that 2-Amino-5-(4-chloro-3-methoxycarbonylphenyl)nicotinic acid, 95% is toxic, and should be handled with care.

Future Directions

The potential applications of 2-Amino-5-(4-chloro-3-methoxycarbonylphenyl)nicotinic acid, 95% are vast, and there are many possible future directions for research. These include further exploration of the biochemical and physiological effects of 2-Amino-5-(4-chloro-3-methoxycarbonylphenyl)nicotinic acid, 95%, as well as the development of new synthesis methods. Additionally, 2-Amino-5-(4-chloro-3-methoxycarbonylphenyl)nicotinic acid, 95% could be used in the development of new drugs, and in the study of drug metabolism and pharmacokinetics. Finally, 2-Amino-5-(4-chloro-3-methoxycarbonylphenyl)nicotinic acid, 95% could be used in the study of enzyme inhibition, and in the study of nerve transmission and synaptic plasticity.

Synthesis Methods

2-Amino-5-(4-chloro-3-methoxycarbonylphenyl)nicotinic acid, 95% can be synthesized by a two-step process. The first step involves the reaction of 4-chloro-3-methoxycarbonylbenzaldehyde with 2-amino-5-chloropyridine in an aqueous medium. This reaction results in the formation of 2-Amino-5-(4-chloro-3-methoxycarbonylphenyl)nicotinic acid, 95%. The second step involves the purification of the product by recrystallization.